Cas no 99541-30-7 (3-(4'-butylphenylthio)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4'-butylphenylthio)-1,1,1-trifluoropropan-2-one
• CAS No: 99541-30-7
• MF: C₁₃H₁₅F₃OS
• MW: 276.317813158035
• CID: 1002900
• PubChem ID: 127359
• Update Time: 2025-04-20

3-(4'-butylphenylthio)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4'-butylphenylthio)-1,1,1-trifluoropropan-2-one
• BPTFP
• 3-[(4-BUTYLPHENYL)SULFANYL]-1,1,1-TRIFLUOROPROPAN-2-ONE
• 2-Propanone, 3-((4-butylphenyl)thio)-1,1,1-trifluoro-
• DTXSID40912638
• 99541-30-7

• Inchi： 1S/C13H15F3OS/c1-2-3-4-10-5-7-11(8-6-10)18-9-12(17)13(14,15)16/h5-8H,2-4,9H2,1H3
• InChI Key： MVODFEYTKNQFJM-UHFFFAOYSA-N
• SMILES： S(CC(C(F)(F)F)=O)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 276.08
• Monoisotopic Mass: 276.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 307.7°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.496